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Compound of Interest

Compound Name:
N-(2,2-dimethoxyethyl)-4-

methylbenzenesulfonamide

Cat. No.: B1334417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide, with a focus on its

molecular weight and structural characteristics.

Chemical Identity and Molecular Weight
N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is a sulfonamide derivative with the

chemical formula C11H17NO4S.[1] The compound is characterized by a 4-methyl group on the

benzene ring and a dimethoxyethyl substituent.[1] Its molecular structure plays a key role in its

chemical reactivity and potential biological activity.

The precise molecular weight of a compound is a critical parameter in experimental research

and drug development, essential for accurate dosage calculations, stoichiometric analysis of

chemical reactions, and interpretation of mass spectrometry data.
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Property Value Source

Molecular Weight 259.32 g/mol [1][2]

Molecular Formula C11H17NO4S [1]

IUPAC Name
N-(2,2-dimethoxyethyl)-4-

methylbenzenesulfonamide
[1]

CAS Number 58754-95-3 [1]

Canonical SMILES
CC1=CC=C(C=C1)S(=O)

(=O)NCC(OC)OC
[1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of N-(2,2-
dimethoxyethyl)-4-methylbenzenesulfonamide are not extensively documented in publicly

available literature, a general synthetic approach can be inferred from standard organic

chemistry principles.

General Synthesis Workflow
The synthesis of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide would logically

proceed via the reaction of 4-methylbenzenesulfonyl chloride (tosyl chloride) with 2,2-

dimethoxyethan-1-amine. This is a standard method for the formation of sulfonamides.
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4-Methylbenzenesulfonyl
chloride (Tosyl Chloride)

Nucleophilic Acyl Substitution

2,2-Dimethoxyethan-1-amine

N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide

Base (e.g., Pyridine or Triethylamine)
Solvent (e.g., Dichloromethane)

N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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